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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641 Get Quote

Essential Safety and Handling Guide for N-
Isopropylmethylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
Isopropylmethylamine (CAS No. 4747-21-1). Adherence to these procedures is essential for

ensuring a safe laboratory environment.

N-Isopropylmethylamine is a highly flammable, corrosive, and toxic chemical that poses

significant risks if not handled properly. It can cause severe skin burns, eye damage, and

respiratory irritation, and is toxic if swallowed or inhaled.[1][2] Vapors may form explosive

mixtures with air.[1][3]

Chemical and Physical Properties
A summary of key quantitative data for N-Isopropylmethylamine is provided below for easy

reference.
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Property Value Citations

CAS Number 4747-21-1 [1][4]

Molecular Formula C₄H₁₁N [2][5]

Molecular Weight 73.14 g/mol [2][4]

Appearance Colorless liquid [6]

Boiling Point 50-53 °C [4][6]

Flash Point -32 °C (-25.6 °F) (closed cup) [4][6]

Density 0.702 g/mL at 25 °C [4][6]

Vapor Pressure 4.15 psi at 20 °C [4][7]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

minimum required PPE for handling N-Isopropylmethylamine is outlined below.
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Body Part Required PPE Specifications & Citations

Eyes/Face Safety Goggles & Face Shield

Tightly fitting chemical safety

goggles and an 8-inch

minimum face shield are

required.[1][6]

Skin
Chemical-Resistant Gloves &

Lab Coat

Wear protective gloves and

flame-retardant, antistatic

protective clothing.[6][8]

Consult with a safety officer for

specific glove material

recommendations.[6]

Respiratory
Chemical Fume Hood or

Respirator

All handling must occur in a

certified chemical fume hood.

[1] If a hood is unavailable or

during a large spill, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors is necessary.[9]

Operational Plan: Safe Handling Protocol
Follow this step-by-step protocol to ensure the safe handling of N-Isopropylmethylamine
during laboratory operations.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational before starting work.[1]
Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[1]
Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing
equipment) from the work area.[1][6]
Ground all metal equipment to prevent static electricity discharge.[1]

2. Donning PPE:

Put on all required PPE as specified in the table above before entering the handling area.
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3. Chemical Handling:

Conduct all transfers and manipulations of N-Isopropylmethylamine inside the chemical
fume hood.[1]
Use non-sparking tools for all operations.[1]
Keep containers tightly closed when not in use to minimize vapor release.[1][6]
Avoid direct contact with the liquid and inhalation of vapors.[1]

4. Storage:

Store N-Isopropylmethylamine in a cool, dry, and well-ventilated area designated for
flammable and corrosive materials.[1][6]
Ensure the container is tightly sealed and stored under an inert atmosphere if necessary.[1]
Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]

5. Waste Disposal:

Dispose of all waste, including empty containers and contaminated materials, as hazardous
waste through a licensed disposal company.[1][6]
Do not pour N-Isopropylmethylamine down the drain.[6]

Click to download full resolution via product page

prep [label="1. Preparation\n- Verify fume hood & safety showers\n-

Remove ignition sources\n- Ground equipment"]; ppe [label="2. Don

PPE\n- Goggles & Face Shield\n- Gloves & Lab Coat\n- Respirator (if

needed)"]; handle [label="3. Chemical Handling\n- Work in fume hood\n-

Use non-sparking tools\n- Keep containers closed"]; storage [label="4.

Storage\n- Cool, dry, ventilated area\n- Tightly sealed container\n-

Segregate incompatibles"]; dispose [label="5. Disposal\n- Collect in

hazardous waste container\n- Label correctly\n- Arrange for

professional disposal"];

prep -> ppe -> handle; handle -> storage [label="Post-Experiment"];

handle -> dispose [label="Waste Generation"]; }

Caption: Workflow for Safe Handling of N-Isopropylmethylamine.
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Emergency Plan: Spill Cleanup Procedure
Immediate and correct response to a spill is critical to mitigate hazards.

1. Evacuate and Alert:

Immediately alert personnel in the vicinity of the spill.[10]
Evacuate the immediate area. For large spills, evacuate the entire lab and activate the fire
alarm.[11]

2. Control and Contain:

If safe to do so, remove all ignition sources.[1][6]
Increase ventilation by opening sashes on fume hoods.[12]
Contain the spill by creating a dike around the edges with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like
sawdust.[11][12]

3. Absorb and Neutralize:

Wearing full PPE (including respiratory protection), slowly add the absorbent material to the
spill, working from the outside in.[10][12]
Ensure all liquid is fully absorbed.

4. Collect and Package Waste:

Using non-sparking tools, carefully scoop the absorbed material into a designated, leak-proof
hazardous waste container.[1][3]
Wipe the spill area with a cloth or sponge and soapy water. If the chemical is highly toxic,
collect the rinse water as hazardous waste.[10][13]
Seal and label the waste container clearly.

5. Final Decontamination:

Decontaminate all tools and reusable PPE used during the cleanup.
Wash hands and any exposed skin thoroughly.
Report the spill to the laboratory supervisor or safety officer.[10]
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spill [shape=ellipse, style=filled, fillcolor="#EA4335",

fontcolor="#FFFFFF", label="Spill Occurs"]; alert [label="1. Alert &

Evacuate\n- Notify nearby personnel\n- Evacuate immediate area"];

control [label="2. Control & Contain\n- Remove ignition sources\n-

Ventilate area\n- Dike spill with absorbents"]; absorb [label="3.

Absorb Spill\n- Wear full PPE\n- Apply absorbent from outside in"];

collect [label="4. Collect Waste\n- Use non-sparking tools\n- Place in

labeled waste container"]; decon [label="5. Decontaminate\n- Clean

spill area with soap & water\n- Decontaminate tools\n- Report

incident"];

spill -> alert -> control -> absorb -> collect -> decon; }

Caption: Workflow for N-Isopropylmethylamine Spill Response.

Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle.

Chemical Waste: All surplus N-Isopropylmethylamine and solutions containing it must be

treated as hazardous waste.[1] Collect this waste in a clearly labeled, sealed, and

compatible container.

Contaminated Materials: Any materials used for cleanup (absorbents, gloves, pads), as well

as contaminated labware, must be disposed of as hazardous waste.[9][14] Place these items

in a sealed bag or container, label it, and dispose of it according to institutional and local

regulations.[14]

Professional Disposal: Arrange for the collection of all hazardous waste by a licensed and

approved waste disposal company.[6] Never dispose of N-Isopropylmethylamine or related

waste in standard trash or sewer systems.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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